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Cat. No.: B098475
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A Comparative Study of Anhydrous versus Hydrated Nickel(ll) Nitrite

Introduction

Nickel(ll) nitrite (Ni(NO2)2) is an inorganic compound of interest in various chemical
applications. It primarily exists in two forms for consideration: a solid anhydrous state and as
hydrated aqua complexes in aqueous solutions. A stable, isolatable hydrated crystalline form of
nickel(ll) nitrite is not commonly reported in the literature; instead, the interaction with water
leads to the formation of distinct nitro-aqua complexes in solution. This guide provides a
comparative analysis of the properties, synthesis, and reactivity of solid anhydrous nickel(ll)
nitrite and its hydrated forms in an aqueous environment, supported by experimental data for
researchers, scientists, and drug development professionals.

Data Presentation

The following tables summarize the key quantitative data for anhydrous nickel(ll) nitrite and its
aqueous complexes.

Table 1: Physical and Chemical Properties
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Property

Anhydrous Nickel(ll) Nitrite
(solid)

Hydrated Nickel(ll) Nitrite
(in aqueous solution)

Chemical Formula

Ni(NO2)2

Primarily [Ni(NOz2)2(H20)4],
with other species like
[Ni(NO2)(H20)s]* and
[Ni(NO2)3(H20)3]~ in

equilibrium[1]

Varies depending on the

Molar Mass 150.73 g/mol [1]

complex

Emerald green solution, more
Appearance Blue-green crystals[1] ) )

intense than [Ni(H20)6]2"[1]
Density 8.90 g/cm3 (at 20 °C)[1] Not applicable

Solubility in water

Very soluble[1]

Forms various complex ions[1]

Thermal Stability

Decomposes at 220 °C (up to
260 °C in argon)[1]

Decomposes slowly in
aqueous solution due to
disproportionation of the nitrite
ion[1]

Magnetic Moment

Paramagnetic, with a magnetic
moment expected to be
around 2.83 BM for a d®

system.

The magnetic moment for Ni2+
in an aqueous solution is

typically around 2.83 BM.

Table 2: Spectroscopic Data
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Hydrated Nickel(ll) Nitrite

Spectrum Anhydrous Nickel(ll) Nitrite .
(in aqueous solution)

Absorption bands at 1575, )
Dominated by water

Infrared (IR) 1388, 1333, 1240, 1080, and ]

absorption bands.
830 cm™1[1]
The aqueous solution
containing [Ni(NOz2)2(H20)4]
and other nitro-aqua
i o ) complexes exhibits a
UV-Vis Not specified in solid state

characteristic emerald green
color, indicating absorption in
the red region of the visible

spectrum.

Experimental Protocols
Synthesis of Anhydrous Nickel(ll) Nitrite

Principle: Anhydrous nickel(ll) nitrite was first synthesized by Cyril Clifford Addison in 1961 via
the reaction of gaseous nickel tetracarbonyl with dinitrogen tetroxide.[1] This reaction avoids
agueous media, which would lead to the formation of hydrated complexes.

Materials:

Nickel tetracarbonyl (Ni(CO)4) - EXTREMELY TOXIC, handle with extreme caution in a well-
ventilated fume hood.

Dinitrogen tetroxide (N204) - TOXIC and CORROSIVE.

Inert solvent (e.g., carbon tetrachloride, handled with appropriate safety measures).

Apparatus for handling and reacting toxic gases.

Procedure:
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» A solution of nickel tetracarbonyl in an inert solvent is prepared in a reaction vessel designed
for gas-phase reactions.

e Gaseous dinitrogen tetroxide is slowly introduced into the reaction vessel containing the
nickel tetracarbonyl solution. The reaction is typically carried out at or below room
temperature.

e The reaction produces a green smoke, which is the solid anhydrous nickel(ll) nitrite.[1]

e The reaction proceeds according to the following equation: Ni(CO)a + N20a4 — Ni(NO2)2 +
4CO + 2NO

» The resulting solid green product, anhydrous nickel(ll) nitrite, is collected by filtration under
an inert atmosphere to prevent exposure to moisture.

e The product is then washed with a dry, inert solvent to remove any unreacted starting
materials and byproducts.

e The final product is dried under vacuum to ensure all traces of solvent and volatile
byproducts are removed.

Preparation of an Aqueous Solution of Hydrated
Nickel(ll) Nitrite Complexes

Principle: An aqueous solution containing hydrated nickel(ll) nitrite complexes, predominantly
tetraaquadinitronickel(ll), can be prepared by the reaction of a soluble nickel(Il) salt with an
alkali metal nitrite in water.[1]

Materials:

¢ Nickel(ll) sulfate hexahydrate (NiSO4-6H20) or Nickel(ll) chloride hexahydrate (NiClz-:6H20)
e Sodium nitrite (NaNO2)

« Distilled water

Procedure:
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e Prepare an aqueous solution of a nickel(ll) salt (e.g., dissolve a known amount of
NiSOa4-6H20 in distilled water). This solution will have the characteristic pale green color of
the hexaaquanickel(ll) ion, [Ni(H20)e]2*.

 In a separate container, prepare an aqueous solution of sodium nitrite.
e Slowly add the sodium nitrite solution to the nickel(ll) salt solution while stirring.

» As the nitrite solution is added, a color change from pale green to a more intense emerald
green will be observed, indicating the formation of nitro-aqua complexes.[1]

e The primary equilibrium established in the solution is: [Ni(H20)s]?*(aq) + 2NO2"(aq) = --
INVALID-LINK-- + 2H20(I) The equilibrium constant (K) for this reaction is 0.16 at standard

conditions.[1]

e The final solution contains a mixture of nitro-aqua complexes in equilibrium, with
[Ni(NO2)2(H20)4] being a major species.

Mandatory Visualization
Equilibrium of Nickel(ll) Nitrite in Aqueous Solution

The following diagram illustrates the equilibrium between the hexaaquanickel(ll) ion and
various nitro-aqua complexes upon the addition of nitrite ions in an aqueous solution.
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Caption: Stepwise formation of nickel(ll) nitro-aqua complexes.
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Synthesis and Decomposition of Anhydrous Nickel(ll)
Nitrite
This diagram outlines the workflow for the synthesis of anhydrous nickel(ll) nitrite and its

subsequent thermal decomposition.

Thermal Decomposition

Ni(NO2)2 (S) j— (zggaotc) Decomposition Decomposition Products

Synthesis

N20a4 (9) Formation of
_ green solid Ni(NO2)z (s)
Ni(CO)4 (9)

Click to download full resolution via product page

Caption: Synthesis and thermal decomposition of anhydrous Ni(NOz2)2.

Conclusion

The comparison between anhydrous and "hydrated" nickel(ll) nitrite is fundamentally a
comparison between a well-defined solid compound and its behavior in an agueous
environment where it forms a series of nitro-aqua complexes. Anhydrous nickel(ll) nitrite is a
discrete, volatile, blue-green solid that is thermally unstable. In contrast, when dissolved in
water, it does not form a stable hydrate but rather a series of substitutionally labile complexes
that impart a characteristic emerald green color to the solution. The choice between using the
anhydrous solid or preparing an aqueous solution of the complexes depends entirely on the
requirements of the specific application, such as the need for a non-aqueous environment or
the desire to utilize the reactivity of the specific complex ions in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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